4-(dibutylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-(dibutylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C24H31N3O4S2/c1-4-7-16-27(17-8-5-2)33(29,30)19-14-12-18(13-15-19)23(28)26-24-25-22-20(31-6-3)10-9-11-21(22)32-24/h9-15H,4-8,16-17H2,1-3H3,(H,25,26,28)
• InChI Key: RYERLPAHIFNKOL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)OCC
• Molecular Formula: C24H31N3O4S2
• Molecular Weight: 489.7 g/mol

Description

4-(dibutylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as DBIBB and is a sulfonamide derivative. DBIBB is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol. In

Scientific Research Applications

Synthesis and Pharmaceutical Activities

• Anticonvulsant and Neuroprotective Activities:

  • N-(substituted benzothiazol-2-yl)amide derivatives, similar in structure to 4-(dibutylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide, have been synthesized and evaluated for their anticonvulsant and neuroprotective effects. A particular compound in this series, N-(6-methoxybenzothiazol-2-yl)-4-oxo-4-phenylbutanamide, demonstrated effective anticonvulsant properties with promising neuroprotective effects, indicating the potential for similar compounds to serve as anticonvulsant agents with neuroprotective benefits (Hassan et al., 2012).

• Anticancer Activities:

  • Derivatives of benzothiazol-2-yl benzamides have been synthesized and assessed for their anticancer activities. Some compounds showed considerable inhibitory effects against tumor growth in vivo, suggesting that similar structures, including 4-(dibutylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide, may possess anticancer properties (Yoshida et al., 2005).

Chemical Synthesis and Applications

• Copper-Catalyzed Intramolecular Cyclization:
  • The copper-catalyzed intramolecular cyclization process has been employed to synthesize N-benzothiazol-2-yl-amides, which are structurally related to 4-(dibutylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide. This method utilizes N-(4,5-dihydrooxazol-2-yl)benzamide as a novel and efficient ligand and has been proven to yield a variety of N-benzothiazol-2-yl-amides under mild conditions (Wang et al., 2008).